Cas no 898771-78-3 (Ethyl 8-oxo-8-(3-thienyl)octanoate)

Ethyl 8-oxo-8-(3-thienyl)octanoate is a synthetic ester compound featuring a thiophene moiety and a keto functionality in its alkyl chain. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of heterocyclic compounds and fine chemicals. The presence of the thienyl group enhances its utility in pharmaceutical and agrochemical research, where such motifs are often sought after for their bioactive properties. The ethyl ester group improves solubility in organic solvents, facilitating further derivatization. Its well-defined reactivity profile allows for selective modifications, making it valuable for applications in medicinal chemistry and material science.
Ethyl 8-oxo-8-(3-thienyl)octanoate structure
898771-78-3 structure
Product Name:Ethyl 8-oxo-8-(3-thienyl)octanoate
CAS No:898771-78-3
MF:C14H20O3S
MW:268.371803283691
MDL:MFCD07699062
CID:870457
PubChem ID:24723429
Update Time:2025-05-28

Ethyl 8-oxo-8-(3-thienyl)octanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 8-oxo-8-thiophen-3-yloctanoate
    • Ethyl 8-oxo-8-(3-thienyl)octanoate
    • DTXSID30641869
    • MFCD07699062
    • ETHYL 8-OXO-8-(THIOPHEN-3-YL)OCTANOATE
    • AKOS016018830
    • 898771-78-3
    • ETHYL8-OXO-8-(3-THIENYL)OCTANOATE
    • MDL： MFCD07699062
    • Inchi： 1S/C14H20O3S/c1-2-17-14(16)8-6-4-3-5-7-13(15)12-9-10-18-11-12/h9-11H,2-8H2,1H3
    • InChI Key： ZYYZWDXKWIXVOO-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C(CCCCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 268.11300
  • Monoisotopic Mass: 268.11331567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.61000
  • LogP: 3.83450

Ethyl 8-oxo-8-(3-thienyl)octanoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 8-oxo-8-(3-thienyl)octanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E082945-250mg
Ethyl 8-oxo-8-(3-thienyl)octanoate
 898771-78-3
250mg
 $ 440.00 2022-06-05
TRC
E082945-500mg
Ethyl 8-oxo-8-(3-thienyl)octanoate
 898771-78-3
500mg
 $ 735.00 2022-06-05
abcr
AB362495-1 g
Ethyl 8-oxo-8-(3-thienyl)octanoate, 97%; .
 898771-78-3 97%
1g
 €954.60 2023-04-26
abcr
AB362495-2 g
Ethyl 8-oxo-8-(3-thienyl)octanoate, 97%; .
 898771-78-3 97%
2g
 €1400.00 2023-04-26
Fluorochem
202368-1g
Ethyl 8-oxo-8-(3-thienyl)octanoate
 898771-78-3 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202368-2g
Ethyl 8-oxo-8-(3-thienyl)octanoate
 898771-78-3 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202368-5g
Ethyl 8-oxo-8-(3-thienyl)octanoate
 898771-78-3 97%
5g
 ￡1702.00 2022-03-01
abcr
AB362495-1g
Ethyl 8-oxo-8-(3-thienyl)octanoate, 97%; .
 898771-78-3 97%
1g
 €953.10 2025-04-15
abcr
AB362495-2g
Ethyl 8-oxo-8-(3-thienyl)octanoate, 97%; .
 898771-78-3 97%
2g
 €1398.60 2025-04-15
Ambeed
A303856-1g
Ethyl 8-oxo-8-(3-thienyl)octanoate
 898771-78-3 95+%
1g
 $517.0 2025-04-15

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